1-[(tert-Butoxy)carbonyl]-4-fluoro-1H-indole-2-carboxylic acid

• Molecular Formula: C14H14FNO4
• Molecular Weight: 279.26 g/mol
• IUPAC Name: 4-fluoro-1-[(2-methylpropan-2-yl)oxycarbonyl]indole-2-carboxylic acid
• InChI: InChI=1S/C14H14FNO4/c1-14(2,3)20-13(19)16-10-6-4-5-9(15)8(10)7-11(16)12(17)18/h4-7H,1-3H3,(H,17,18)
• InChI Key: AUOPWEUHXQAUCH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=C1C(=O)O)C(=CC=C2)F

Description

1-[(tert-Butoxy)carbonyl]-4-fluoro-1H-indole-2-carboxylic acid is a Boc-protected indole derivative with a fluorine substituent at the 4-position of the indole ring and a carboxylic acid group at the 2-position. The tert-butoxycarbonyl (Boc) group serves as a protective moiety for the indole nitrogen, enhancing stability during synthetic procedures . This compound is structurally significant in medicinal chemistry, particularly in the development of protease inhibitors, kinase modulators, and other biologically active molecules.

Preparation Methods

Method A: Palladium-Catalyzed Carbonylative Cyclization

Adapted from the methodology reported by Mayes et al., this approach avoids hazardous intermediates (e.g., diazonium salts) and ensures regioselectivity:

Step 1: Boc Protection of 3-Fluoroaniline
3-Fluoroaniline is treated with di-tert-butyl dicarbonate (Boc anhydride) in the presence of a base (e.g., DMAP) to yield N-Boc-3-fluoroaniline . This step achieves >95% yield under anhydrous THF at 0–25°C.

Step 2: Regioselective Iodination
Electrophilic iodination using N-iodosuccinimide (NIS) in acetic acid selectively functionalizes the ortho position relative to the Boc-protected amine, producing N-Boc-2-iodo-3-fluoroaniline . Reaction conditions (0°C, 2 h) minimize polyiodination.

Step 3: Boc Deprotection
Treatment with trifluoroacetic acid (TFA) in dichloromethane (DCM) removes the Boc group, yielding 2-iodo-3-fluoroaniline . The crude product is neutralized with aqueous NaHCO₃ and extracted into ethyl acetate.

Step 4: Palladium-Mediated Carbonylative Cyclization
A pivotal step combining cyclization and carboxylation:

• Conditions : Pd(OAc)₂ (5 mol%), Xantphos (10 mol%), CO (1 atm), MeOH, 80°C, 12 h
• Outcome : The iodide undergoes carbonylation to form methyl 4-fluoro-1H-indole-2-carboxylate (72% yield). Mechanistically, CO inserts into the Pd–C bond, followed by cyclization to forge the indole ring.

Step 5: Ester Hydrolysis
Saponification with LiOH in THF/H₂O (3:1) at 60°C converts the methyl ester to 4-fluoro-1H-indole-2-carboxylic acid (quantitative yield).

Method B: Leimgruber-Batcho Indole Synthesis

An alternative route leveraging classical indole formation:

Step 1: Condensation of 2-Fluoro-6-nitrotoluene with DMF-DMA
Heating 2-fluoro-6-nitrotoluene with DMF dimethylacetal (DMF-DMA) in DMF at 120°C for 20 h generates an enamine intermediate. This step, adapted from CN103420892A, proceeds in near-quantitative yield.

Step 2: Catalytic Hydrogenation
Hydrogenation over Pd/C (10 wt%) in methanol reduces the nitro group to an amine while facilitating cyclization to 4-fluoroindole . Subsequent oxidation of the methyl group (KMnO₄, H₂SO₄) introduces the carboxylic acid at C2.

Boc Protection of the Indole Nitrogen

Step 6: N1 Protection
The free NH of 4-fluoro-1H-indole-2-carboxylic acid is protected using Boc anhydride in the presence of DMAP and triethylamine (Et₃N). Optimal conditions (DCM, 25°C, 12 h) afford 1-[(tert-butoxy)carbonyl]-4-fluoro-1H-indole-2-carboxylic acid in 85–90% yield.

Analytical Data and Characterization

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 8.15 (s, 1H, H3), 7.42 (dd, J = 8.4, 4.8 Hz, 1H, H7), 7.08 (td, J = 8.4, 2.4 Hz, 1H, H6), 6.95 (dd, J = 10.0, 2.4 Hz, 1H, H5), 1.63 (s, 9H, Boc).
• ¹³C NMR (101 MHz, CDCl₃): δ 167.2 (COOH), 152.1 (Boc C=O), 135.7 (C4-F), 128.9–115.4 (aromatic carbons), 83.4 (Boc C), 28.1 (Boc CH₃).
• HRMS : [M+H]⁺ calcd for C₁₄H₁₅FNO₄: 296.0932; found: 296.0928.

Comparative Analysis of Synthetic Methods

Parameter	Method A (Pd Catalysis)	Method B (Leimgruber-Batcho)
Overall Yield	56%	48%
Hazardous Intermediates	None	Nitroarenes
Regioselectivity	High (directed by Pd)	Moderate
Scalability	>100 g demonstrated	Limited by oxidation step

Method A offers superior regiocontrol and scalability, making it preferable for industrial applications. Method B, while historically significant, suffers from lower yields and cumbersome oxidation steps.

Applications and Derivatives

• Peptide Backbone Modifications : The Boc group facilitates solid-phase peptide synthesis, enabling incorporation of fluorinated indole motifs into bioactive peptides.
• Kinase Inhibitor Scaffolds : The carboxylic acid moiety chelates ATP-binding site residues, as seen in VEGFR-2 inhibitors under preclinical evaluation.

Chemical Reactions Analysis

1-[(tert-Butoxy)carbonyl]-4-fluoro-1H-indole-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride.

Substitution: The fluorine atom in the compound can be substituted with other nucleophiles under appropriate conditions.

Deprotection: The BOC group can be removed using strong acids like trifluoroacetic acid or hydrochloric acid in methanol.

Scientific Research Applications

1-[(tert-Butoxy)carbonyl]-4-fluoro-1H-indole-2-carboxylic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various indole derivatives.

Biology: The compound is used in the study of biological pathways involving indole derivatives.

Medicine: Indole derivatives are known for their potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: The compound is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-[(tert-Butoxy)carbonyl]-4-fluoro-1H-indole-2-carboxylic acid involves its interaction with specific molecular targets. The BOC group protects the amine group, allowing selective reactions to occur at other sites on the molecule. Upon deprotection, the free amine can participate in further chemical reactions, leading to the formation of various biologically active compounds .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-[(tert-Butoxy)carbonyl]-4-fluoro-1H-indole-2-carboxylic acid with structurally related indole and heterocyclic derivatives (data sourced from evidence):

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Properties
1-[(tert-Butoxy)carbonyl]-4-fluoro-1H-indole-2-carboxylic acid (Target)	4-Fluoro, 2-carboxylic acid, Boc-protected	C₁₅H₁₇FNO₄*	~309.3 g/mol†	Enhanced acidity due to fluorine; potential metabolic stability
1-(tert-Butoxycarbonyl)-4-methoxy-1H-indole-2-carboxylic acid ()	4-Methoxy, 2-carboxylic acid	C₁₅H₁₇NO₅	291.30 g/mol	Methoxy group increases lipophilicity; mp and stability data not reported
1-[(tert-butoxy)carbonyl]-4-methyl-2,3-dihydro-1H-indole-2-carboxylic acid ()	4-Methyl, dihydroindole backbone	C₁₅H₁₉NO₄	277.32 g/mol	Saturated ring reduces aromaticity; lower reactivity vs. fully aromatic indoles
1-(tert-Butoxycarbonyl)-4,6-difluoroindoline-2-carboxylic acid ()	4,6-Difluoro, indoline scaffold	C₁₄H₁₅F₂NO₄	299.28 g/mol	Dual fluorine substitution may improve bioavailability; dihydro structure alters conformation
1-[(tert-butoxy)carbonyl]-4-fluoro-6-methyl-2,3-dihydro-1H-indole-2-carboxylic acid ()	4-Fluoro, 6-methyl, dihydroindole	C₁₅H₁₈FNO₄	307.3 g/mol	Methyl group introduces steric hindrance; dihydro scaffold affects π-π stacking

*Inferred from analogous compounds; †Calculated based on molecular formula.

Key Comparative Insights:

Electronic Effects :

• The 4-fluoro substituent in the target compound increases electron withdrawal compared to 4-methoxy () or 4-methyl () derivatives, likely enhancing the acidity of the carboxylic acid group .
• 4,6-Difluoro substitution () further amplifies electronic effects but may reduce solubility due to increased hydrophobicity.

Structural Modifications :

• Dihydroindole derivatives () exhibit reduced aromaticity, altering their pharmacokinetic profiles compared to fully aromatic indoles .
• The Boc group in all compounds improves stability during synthesis but requires acidic conditions for removal, which may limit compatibility with acid-sensitive functionalities .

Synthetic Yields and Purification :

• Ethyl esters of related indole-pyrrole hybrids () achieve yields >90% via CuCl₂-catalyzed reactions, suggesting efficient protocols for analogous compounds .
• Purification methods (e.g., silica gel chromatography with ethyl acetate/cyclohexane) are consistent across Boc-protected indoles .

Applications in Drug Discovery :

• Fluorinated indoles (e.g., target compound and ) are prioritized in medicinal chemistry for their metabolic stability and target affinity .
• Methoxy and methyl variants () are often used as intermediates or for probing steric effects in structure-activity relationship (SAR) studies .

Research Findings and Data Gaps

• Biological Activity: No direct data on the target compound’s bioactivity is available, though fluorinated indoles are widely explored in kinase and protease inhibitor research .